N-(Piperidin-4-yl)pyrazin-2-amine dihydrochloride
Overview
Description
N-(Piperidin-4-yl)pyrazin-2-amine dihydrochloride, also known as P4PA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. P4PA is a heterocyclic organic compound that contains a piperidine and pyrazine ring in its structure. This compound has been synthesized using different methods and has been extensively studied for its biological and pharmacological properties.
Scientific Research Applications
N-(Piperidin-4-yl)pyrazin-2-amine dihydrochloride: A Comprehensive Analysis
Cancer Research: This compound has been studied for its potential in cancer treatment. Derivatives of N-(Piperidin-4-yl)pyrazin-2-amine have shown significant inhibitory bioactivity in HepG2 cells, which are a type of liver cancer cell line. The presence of certain groups on the compound can increase cytotoxicity against cancer cells, making it a promising candidate for further research in oncology .
Drug Discovery: The piperidine nucleus is a common feature in many pharmaceuticals, and derivatives of this compound have been investigated for their therapeutic potential. The modifications on the piperidine ring can lead to compounds with varied biological activities, which is valuable in the field of drug discovery .
Targeted Protein Degradation: Some derivatives of this compound are used as semi-flexible linkers in PROTAC (PROteolysis TArgeting Chimeras) development. PROTACs are a novel technology that targets specific proteins for degradation, which has applications in treating diseases where protein dysregulation is a factor .
Synthetic Chemistry: The compound’s structure allows for one-pot functionalization of unsaturated intermediates, which is beneficial in synthetic chemistry for streamlining the synthesis process and creating complex molecules more efficiently .
Pharmacokinetics: Bioisosterism, which involves the replacement of one part of a molecule with another that has similar physical or chemical properties, is used to design derivatives of this compound with improved pharmacokinetic parameters. This can lead to the development of drugs with better absorption, distribution, metabolism, and excretion (ADME) profiles .
Molecular Formula Studies: The exact molecular formula and mass of N-(Piperidin-4-yl)pyrazin-2-amine dihydrochloride have been determined, which aids in the identification and characterization of this compound in various research applications .
Chemical Synthesis: This compound is available for bulk custom synthesis and procurement, indicating its utility in various chemical synthesis applications where it may serve as an intermediate or a reactant .
Chemical Properties Research: Research into the chemical properties of N-(Piperidin-4-yl)pyrazin-2-amine dihydrochloride, such as its molecular weight and structural formula, contributes to a deeper understanding of its reactivity and potential uses in different scientific fields .
Synthesis and structure–activity relationship of N-(piperidin-4-yl)… - Springer Piperidine Derivatives: Recent Advances in… - MDPI Piperidine nucleus in the field of drug discovery - Future Journal… 2-(3-(Piperidin-4-yl)phenyl)ethan-1-amine dihydrochloride - Sigma Aldrich N-(Piperidin-4-yl)pyrazin-2-amine dihydrochloride - ChemSpider n-(Piperidin-4-yl)pyrazin-2-amine hydrochloride - ChemScene N-(Piperidin-4-yl)pyrazin-2-aminedihydrochloride - ChemicalBook
properties
IUPAC Name |
N-piperidin-4-ylpyrazin-2-amine;dihydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H14N4.2ClH/c1-3-10-4-2-8(1)13-9-7-11-5-6-12-9;;/h5-8,10H,1-4H2,(H,12,13);2*1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CGBINJJGVHCAAH-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CNCCC1NC2=NC=CN=C2.Cl.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H16Cl2N4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
251.15 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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